Cas no 2227776-53-4 ((2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol)

(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol is a chiral intermediate with potential applications in pharmaceutical synthesis and fine chemical production. Its stereospecific (2S) configuration makes it valuable for enantioselective reactions, particularly in the development of bioactive compounds. The presence of a methoxy and methyl group on the pyridine ring enhances its stability and reactivity, facilitating selective functionalization. This compound is typically synthesized under controlled conditions to ensure high purity and consistent performance. Its structural features make it suitable for use in asymmetric synthesis, where precise molecular architecture is critical. Proper handling and storage are recommended to maintain its chemical integrity.
(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol structure
2227776-53-4 structure
Product Name:(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol
CAS No:2227776-53-4
MF:C10H15NO2
MW:181.231602907181
CID:6386026
PubChem ID:165612786
Update Time:2025-09-27

(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol
    • 2227776-53-4
    • EN300-1742287
    • Inchi: 1S/C10H15NO2/c1-7-4-9(5-8(2)12)6-11-10(7)13-3/h4,6,8,12H,5H2,1-3H3/t8-/m0/s1
    • InChI Key: RDWGKOFJEDFLSR-QMMMGPOBSA-N
    • SMILES: O[C@@H](C)CC1C=NC(=C(C)C=1)OC

Computed Properties

  • Exact Mass: 181.110278721g/mol
  • Monoisotopic Mass: 181.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 42.4Ų

(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1742287-0.05g
(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol
2227776-53-4
0.05g
$1560.0 2023-09-20
Enamine
EN300-1742287-0.1g
(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol
2227776-53-4
0.1g
$1635.0 2023-09-20
Enamine
EN300-1742287-0.25g
(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol
2227776-53-4
0.25g
$1708.0 2023-09-20
Enamine
EN300-1742287-0.5g
(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol
2227776-53-4
0.5g
$1783.0 2023-09-20
Enamine
EN300-1742287-1.0g
(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol
2227776-53-4
1g
$1857.0 2023-06-03
Enamine
EN300-1742287-2.5g
(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol
2227776-53-4
2.5g
$3641.0 2023-09-20
Enamine
EN300-1742287-5.0g
(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol
2227776-53-4
5g
$5387.0 2023-06-03
Enamine
EN300-1742287-10.0g
(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol
2227776-53-4
10g
$7988.0 2023-06-03
Enamine
EN300-1742287-1g
(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol
2227776-53-4
1g
$1857.0 2023-09-20
Enamine
EN300-1742287-5g
(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol
2227776-53-4
5g
$5387.0 2023-09-20

(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol Related Literature

Additional information on (2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol

Chemical Profile of (2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol (CAS No. 2227776-53-4)

Compound (2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol, identified by its CAS number 2227776-53-4, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and pharmacological properties. The structural features of this molecule, particularly the presence of a chiral center at the (2S) configuration and the substitution pattern on the pyridine ring, contribute to its unique chemical and biological characteristics.

The< strong>6-methoxy-5-methylpyridin-3-yl moiety in the molecular structure is a key feature that influences the compound's interactions with biological targets. Pyridine derivatives are known to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The methoxy and methyl groups on the pyridine ring not only enhance the solubility of the compound in polar solvents but also modulate its binding affinity to biological receptors. This structural arrangement makes it a promising candidate for further exploration in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of< strong>(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol with greater accuracy. These studies suggest that the compound may exhibit favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic stability. Such properties are crucial for the development of effective therapeutic agents that can be administered orally and maintain their efficacy over extended periods.

In addition to its structural advantages, (2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol has shown promising results in preclinical studies. Research indicates that this compound may interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. These interactions could potentially lead to therapeutic effects in conditions such as inflammation, neurodegeneration, and cancer. The chiral center at the (2S) configuration is particularly important, as it can influence the enantioselective binding to biological targets, thereby affecting the compound's efficacy and safety.

The synthesis of< strong>(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric synthesis and chiral resolution have been employed to ensure high enantiomeric purity, which is essential for pharmaceutical applications. These advancements have opened up new possibilities for exploring the therapeutic potential of this compound.

The< strong>CAS number 2227776-53-4 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and regulatory filings. This standardized identification system is crucial for ensuring consistency and accuracy in chemical nomenclature and database management. Researchers involved in drug discovery and development rely on such identifiers to avoid confusion and ensure that they are referring to the correct chemical entity.

The potential applications of< strong>(2S)-1-(6-methoxy-5-methylpyridin-3-yl)propan-2-ol extend beyond traditional pharmaceuticals. This compound may also find utility in agrochemicals, where its structural features could contribute to the development of novel pesticides or herbicides. Additionally, its interaction with biological targets suggests possible applications in biotechnology, particularly in the design of biosensors or enzyme inhibitors.

Ongoing research continues to uncover new insights into the biological activities and potential therapeutic uses of< strong>(2S)-1-(6-methoxy-5-methylpyridin-3-y)propan - 2 - ol. As our understanding of molecular interactions improves, so does our ability to harness this compound for therapeutic benefit. Future studies may focus on optimizing its pharmacological properties, exploring new synthetic routes, and evaluating its safety profile in clinical trials. These efforts will be crucial in determining whether this compound can transition from laboratory research to clinical application.

In conclusion, (2S)-1-(6-methoxy - 5 - methylpyridin - 3 - yl)propan - 2 - ol (CAS No. 2227776 - 53 - 4) is a promising chemical entity with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advancements in synthetic chemistry and computational modeling, make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it holds promise for contributing to advancements in medicine and biotechnology.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd